Cas no 718642-08-1 (1,3,2-Dioxaborolane, 2-(3-fluorophenyl)-)

1,3,2-Dioxaborolane, 2-(3-fluorophenyl)- structure
718642-08-1 structure
Product Name:1,3,2-Dioxaborolane, 2-(3-fluorophenyl)-
CAS No:718642-08-1
MF:C8H8BFO2
MW:165.957325935364
CID:544922
PubChem ID:66704745
Update Time:2025-04-19

1,3,2-Dioxaborolane, 2-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-(3-fluorophenyl)-
    • 2-(3-fluorophenyl)-1,3,2-dioxaborolane
    • 718642-08-1
    • AMROMNCFBJPUEB-UHFFFAOYSA-N
    • 2-(3-fluorophenyl)-[1,3,2]-dioxaborolane
    • SCHEMBL500200
    • DTXSID90735612
    • Inchi: 1S/C8H8BFO2/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-3,6H,4-5H2
    • InChI Key: AMROMNCFBJPUEB-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(B2OCCO2)=C1

Computed Properties

  • Exact Mass: 166.0601378g/mol
  • Monoisotopic Mass: 166.0601378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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